molecular formula C8H8N4O2S2 B8463897 6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide

6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide

Cat. No.: B8463897
M. Wt: 256.3 g/mol
InChI Key: UADZSXRKGPSOLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C8H8N4O2S2 and its molecular weight is 256.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N4O2S2

Molecular Weight

256.3 g/mol

IUPAC Name

6-amino-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide

InChI

InChI=1S/C8H8N4O2S2/c9-7-2-1-6(5-11-7)16(13,14)12-8-10-3-4-15-8/h1-5H,(H2,9,11)(H,10,12)

InChI Key

UADZSXRKGPSOLT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1S(=O)(=O)NC2=NC=CS2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-Chloro-pyridine-3-sulfonic thiazol-2-ylamide (200 mg, 0.0007 mol) in 7 M of Ammonia in methanol (5.00 mL) was heated at 160° C. in a pressure bottle for ˜6 h. The reaction had to be stopped because the pressure was too high and some of the reaction solution was leaking. By LC/MS, reaction show ˜30% conversion. The reaction solution was concentrated and then purified on Gilson (Prep LC, reverse phase, Phenomenex 250×30 mm, 15 micron C18 column, 40 mL/min. Gradient, 85% A to 100% B over 25 min. Solvent A: 7800 water/200 acetonitrile/8 TFA. Solvent B: 7200 acetonitrile/800 water/8). Fractions were checked by LC/MS and dried on a lyophilizer to give the product as a brown oil.
Quantity
200 mg
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0 (± 1) mol
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reactant
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Quantity
5 mL
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solvent
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Synthesis routes and methods II

Procedure details

Under a N2 atmosphere, a mixture of 6-chloro-N-(thiazol-2-yl)pyridine-3-sulfonamide (0.7 g, 2.54 mmol), ammonium hydroxide (7.5 mL) and ethanol (7.5 mL), was stirred at 120° C. in a sealed tube for 4 days. The reaction was cooled to RT. After evaporating the solvents under reduced pressure, purification via silica gel chromatography using 5%-10% methanol in CH2Cl2 gave 6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide as a orange solid (0.14 g, 22%). LC/MS (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)), m/z: M+1 obs=257.2; tR=0.2 min.
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
solvent
Reaction Step One

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